Cas no 120564-14-9 (Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]-)

• Product Name: Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]-
• CAS No: 120564-14-9
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 104964
• PubChem ID: 14814202
• Update Time: 2025-07-21

Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]-
• (S)-O-[(2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHYL]-HYDROXYAMINE HYDROHLORIDE
• (R)-(2,2-dimethyl-1,3-dioxolan-4-yl)methoxyamine
• (R)-O-(2,2-dimethyl-[1,3]dioxolan-4-ylmethyl)-hydroxylamine
• (S)-O-[(2,2-DIMEHTYL-1,3-DIOXOLAN-4-YL)METHYL]-HYDROXYAMINE HYDROHLORIDE
• (S)-o-[(2,2-dimethyl-2,3-dioxolan-4-yl)methyl]-hydroxyamine HCl
• O-((R)-2,2-dimethyl-[1,3]dioxolan-4-ylmethyl)-hydroxylamine
• O-{[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}hydroxylamine
• o-{[(4s)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}hydroxylamine
• SCHEMBL220561
• (S)-2,2-Dimethyl-1,3-dioxolan-4-ylmethoxyamine
• (S)-O-((2,2-dimethyl-1,3-dioxolan-4-yl)methyl)hydroxylamine
• (s)-(2,2-dimethyl-1,3-dioxolan-4-yl)methoxyamine
• (S)-O-(2,2-DIMETHYL-[1,3]DIOXOLAN-4-YLMETHYL)-HYDROXYLAMINE
• (R)-O-[(2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHYL]-HYDROXYAMINEHYDROCHLORIDE
• O-[(4S)2,2-dimethyl-[1,3]dioxolan-4-ylmethyl]-hydroxylamine
• A1-12565
• 120564-14-9
• DCIKEGMDLASJHI-YFKPBYRVSA-N
• O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]hydroxylamine

• Inchi： 1S/C6H13NO3/c1-6(2)8-3-5(10-6)4-9-7/h5H,3-4,7H2,1-2H3/t5-/m0/s1
• InChI Key： DCIKEGMDLASJHI-YFKPBYRVSA-N
• SMILES： O1[C@H](CON)COC1(C)C

Computed Properties

• Exact Mass: 183.06600
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 220.2±15.0 °C at 760 mmHg
• Flash Point: 93.9±14.1 °C
• PSA: 53.71000
• LogP: 1.53050
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]-

Research Briefing on Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]- (CAS: 120564-14-9)

Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]-, with the CAS number 120564-14-9, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique hydroxylamine derivative structure, plays a pivotal role in the synthesis of various bioactive molecules and intermediates. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and metabolic disorders.

Recent research has focused on the synthetic utility of Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]- as a key intermediate in the preparation of chiral building blocks. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the asymmetric synthesis of β-amino alcohols, which are crucial for the development of protease inhibitors. The study utilized advanced NMR spectroscopy and X-ray crystallography to confirm the stereochemical integrity of the synthesized compounds, underscoring the compound's reliability in chiral synthesis.

In addition to its synthetic applications, Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]- has been investigated for its potential biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its role as a modulator of nitric oxide synthase (NOS), an enzyme implicated in various inflammatory and cardiovascular diseases. The study revealed that derivatives of this compound exhibited selective inhibition of inducible NOS (iNOS), suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement involves the use of Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]- in the development of glycoconjugate vaccines. Research published in Carbohydrate Research (2023) detailed its application in the conjugation of polysaccharides to protein carriers, enhancing the immunogenicity of vaccine candidates. This approach has shown promise in preclinical models for diseases such as pneumococcal infections, highlighting the compound's versatility in immunopharmacology.

Despite these promising developments, challenges remain in the scalable synthesis and stability of Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]-. A recent review in Organic Process Research & Development (2024) discussed optimization strategies for its large-scale production, emphasizing the need for greener synthetic routes and improved purification techniques. These efforts are critical to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, Hydroxylamine,O-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]- (CAS: 120564-14-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from chiral synthesis to drug discovery and vaccine development, underscoring its multifaceted utility. Future research should focus on addressing synthetic challenges and exploring its potential in emerging therapeutic areas, such as neurodegenerative diseases and cancer immunotherapy.